Cas no 2171797-15-0 (4-3-(hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol)

• Product Name: 4-3-(hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol
• CAS No: 2171797-15-0
• MF: C₁₂H₂₃NO₂S
• MW: 245.381522417068
• CID: 6396014
• PubChem ID: 165601689
• Update Time: 2025-07-13

4-3-(hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol
• 2171797-15-0
• 4-[3-(hydroxymethyl)thian-3-yl]-1-methylpiperidin-4-ol
• EN300-1642937

• Inchi： 1S/C12H23NO2S/c1-13-6-4-12(15,5-7-13)11(9-14)3-2-8-16-10-11/h14-15H,2-10H2,1H3
• InChI Key： HFBRRYCYPIYRIR-UHFFFAOYSA-N
• SMILES： S1CCCC(CO)(C1)C1(CCN(C)CC1)O

Computed Properties

• Exact Mass: 245.14495015g/mol
• Monoisotopic Mass: 245.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69Ų

Additional information on 4-3-(hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol

4-3-(Hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol (CAS No. 2171797-15-0): An Emerging Compound in Pharmaceutical Research

4-3-(Hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol (CAS No. 2171797-15-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its hydroxymethyl and thian functional groups, is part of a growing class of molecules being explored for their pharmacological properties.

The chemical structure of 4-3-(hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol consists of a piperidine ring, which is a common motif in many bioactive compounds. The presence of the hydroxymethyl group and the thian ring adds complexity and diversity to its interactions with biological targets. Recent studies have highlighted the importance of these structural features in modulating the compound's activity and selectivity.

In terms of its synthesis, 4-3-(hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of a thiirane derivative with a methyl piperidine precursor, followed by selective hydroxylation to introduce the hydroxymethyl group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of 4-3-(hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol has been extensively studied in various in vitro and in vivo models. Initial screening assays have shown that this compound exhibits potent activity against several key targets, including enzymes and receptors involved in neurological disorders, inflammation, and cancer. For instance, recent research has demonstrated that 4-3-(hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol can effectively inhibit the activity of specific kinases, which are crucial for cell signaling pathways implicated in cancer progression.

In the context of neurological disorders, 4-3-(hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol has shown promise as a potential therapeutic agent. Studies have indicated that it can modulate the activity of certain neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

The pharmacokinetic properties of 4-3-(hydroxymethyl)thian-3-yl-1-methylpiperidin-4-ol have also been investigated to ensure its suitability for clinical applications. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 4-3-(hydroxymethyl)thian-3-y-l1-methylpiperidin--ol. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its efficacy in treating specific diseases.

In conclusion, 4--(hydroxymethy l) thia n--y l--m ethylpip eridine--ol (CAS No. 2171797--15--0) represents an exciting advancement in pharmaceutical research. Its unique chemical structure and promising biological activity make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to the broader understanding of drug discovery and development in the field of medicinal chemistry.